
An In-depth Technical Guide to
Methyldiphenylphosphine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyldiphenylphosphine

Cat. No.: B073815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of methyldiphenylphosphine (PMePh₂), a

versatile organophosphorus compound. It details its chemical and physical properties, safety

information, synthesis protocols, and significant applications in catalysis and organic synthesis,

making it a valuable resource for professionals in chemistry and drug development.

Core Properties and Identifiers
Methyldiphenylphosphine is a colorless to pale yellow, viscous liquid widely used as a ligand

in coordination chemistry and as a reagent in organic synthesis.[1][2][3] Its structural, physical,

and safety data are summarized below.
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Identifier Value Reference

CAS Number 1486-28-8 [2][4][5]

Molecular Formula C₁₃H₁₃P [2][4]

Linear Formula (C₆H₅)₂PCH₃ [5][6]

Molecular Weight 200.22 g/mol [1][4]

EC Number 216-065-5 [2][6]

PubChem CID 73879 [1][2]

Beilstein Reference 743075 [2][6]

Property Value Reference

Appearance
Colorless to pale yellow,

viscous liquid
[1][2]

Boiling Point 284 °C (557 K) [2]

120-122 °C @ 1.5 mmHg [6][7]

186 °C @ 50 mmHg [3]

Density 1.076 - 1.0779 g/mL @ 25 °C [2][6][7]

Refractive Index n20/D 1.625 [6][7]

Flash Point >110 °C (>230 °F) [8][9]

Chemical Stability

Air sensitive. Should be stored

under an inert atmosphere

(e.g., nitrogen).

[8][10]

Safety and Handling
Methyldiphenylphosphine is classified as harmful and an irritant. Proper personal protective

equipment (PPE), including gloves and safety goggles, should be used when handling this

chemical.[7][8][10] Work should be conducted in a well-ventilated area or a fume hood.[10]
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Category Code Description Reference

Pictogram GHS07 Exclamation Mark [1][2]

Signal Word Warning [1][2]

Hazard Statements H302 Harmful if swallowed. [1][2]

H315 Causes skin irritation. [1][2]

H319
Causes serious eye

irritation.
[1][2]

H335
May cause respiratory

irritation.
[1][2]

Precautionary

Statements

P261, P264, P270,

P280, P301+P312,

P302+P352,

P305+P351+P338

Avoid breathing

vapors, wash skin

thoroughly after

handling, wear

protective equipment,

follow specific first aid

measures.

[2][8]

Experimental Protocols and Synthesis
The most common method for synthesizing methyldiphenylphosphine is through the reaction

of a methyl Grignard reagent with chlorodiphenylphosphine.[2][11][12]

This protocol is based on procedures described in the literature.[11][12]

Objective: To synthesize methyldiphenylphosphine from chlorodiphenylphosphine and a

methyl Grignard reagent.

Materials:

Chlorodiphenylphosphine (ClPPh₂)

Methylmagnesium iodide (CH₃MgI) or Methylmagnesium bromide (CH₃MgBr) in diethyl ether

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://www.fishersci.nl/store/msds?partNumber=11466290&countryCode=NL&language=en
https://www.benchchem.com/product/b073815?utm_src=pdf-body
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://www.chemicalbook.com/synthesis/methyldiphenylphosphine.htm
https://www.smolecule.com/products/s1505864
https://www.chemicalbook.com/synthesis/methyldiphenylphosphine.htm
https://www.smolecule.com/products/s1505864
https://www.benchchem.com/product/b073815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

Anhydrous sodium sulfate (Na₂SO₄)

Distilled water

Nitrogen (N₂) gas for inert atmosphere

Equipment:

Three-neck round-bottom flask

Dropping funnel

Condenser

Magnetic stirrer

Schlenk line or similar apparatus for inert atmosphere techniques

Vacuum distillation apparatus

Procedure:

Setup: Assemble a dry three-neck flask equipped with a dropping funnel, a condenser with a

nitrogen inlet, and a magnetic stir bar. Purge the entire system with dry nitrogen gas.

Reaction: Dissolve chlorodiphenylphosphine in anhydrous diethyl ether in the flask and cool

the solution to -35 °C using a suitable cooling bath.

Addition of Grignard Reagent: Add the methylmagnesium iodide solution dropwise from the

dropping funnel to the stirred chlorodiphenylphosphine solution while maintaining the

temperature at -35 °C.

Reaction Completion: After the addition is complete, allow the mixture to stir overnight,

gradually warming to room temperature.

Workup:
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Filter the reaction mixture under an inert atmosphere to remove the magnesium halide

salts.

Transfer the filtrate to a separatory funnel and wash it three times with distilled water to

remove any remaining salts and impurities.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Purification: Filter off the drying agent and remove the solvent under reduced pressure.

Purify the resulting crude product by vacuum distillation to obtain

methyldiphenylphosphine as a colorless liquid.[11]
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1. Reaction Setup

2. Grignard Reaction

3. Workup & Purification

Dissolve ClPPh₂
in anhydrous ether

Cool to -35 °C under N₂

Add CH₃MgI dropwise

Stir overnight
(warm to RT)

Filter salts

Wash with H₂O

Dry (Na₂SO₄)

Vacuum Distillation

Pure PMePh₂

Click to download full resolution via product page

Caption: Workflow for the synthesis of methyldiphenylphosphine.
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Applications in Research and Development
Methyldiphenylphosphine's utility stems from its electronic and steric properties, which make

it an effective ligand for transition metals. It serves as a crucial component in catalysts for a

wide array of chemical transformations.

Methyldiphenylphosphine is a ligand of choice for numerous palladium-catalyzed cross-

coupling reactions, which are fundamental in the synthesis of pharmaceuticals and complex

organic molecules.[3][12][13] These reactions include:

Suzuki-Miyaura Coupling

Heck Reaction

Buchwald-Hartwig Amination

Sonogashira Coupling

Negishi Coupling

Stille Coupling

Hiyama Coupling[7][12]

In these catalytic cycles, the phosphine ligand coordinates to the metal center (e.g., Palladium),

influencing its reactivity and stabilizing the active catalytic species through steps like oxidative

addition and reductive elimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyldiphenylphosphine
https://en.wikipedia.org/wiki/Methyldiphenylphosphine
https://www.chemimpex.com/products/40746
https://www.chemscene.com/product/1486-28-8.html
https://www.scbt.com/p/methyldiphenylphosphine-1486-28-8
https://www.sigmaaldrich.com/HK/zh/product/aldrich/244902
https://www.sigmaaldrich.com/FR/fr/product/aldrich/244902
https://www.fishersci.nl/store/msds?partNumber=11466290&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AC408970050&productDescription=METHYLDIPHENYLPHOSPHINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/35210.pdf
https://www.chemicalbook.com/synthesis/methyldiphenylphosphine.htm
https://www.smolecule.com/products/s1505864
https://www.abdn.ac.uk/accommodation/360/wavell-house/Wavell%20House%20STILLS.html?pano=data:text%2Fxml,%3Ckrpano%20onstart=%22loadpano(%27%2F%5C%2Fp6.pics%2Fp%2F1756939630%27)%3B%22%3E%3C/krpano%3E
https://www.benchchem.com/product/b073815#methyldiphenylphosphine-cas-number-and-properties
https://www.benchchem.com/product/b073815#methyldiphenylphosphine-cas-number-and-properties
https://www.benchchem.com/product/b073815#methyldiphenylphosphine-cas-number-and-properties
https://www.benchchem.com/product/b073815#methyldiphenylphosphine-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

